BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
6-Bromopyrazolo[1,5-a]pyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Bromopyrazolo[1,5-ajpyridine

Cat. No.: B571917

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 6-Bromopyrazolo[1,5-a]pyridine. Due to the limited availability of specific
experimental data in publicly accessible literature, this document also includes detailed,
generalized experimental protocols for the determination of key physical properties.

Core Physical Properties

6-Bromopyrazolo[1,5-a]pyridine is a heterocyclic organic compound that serves as a
valuable building block in medicinal chemistry, notably in the development of selective enzyme
inhibitors.[1][2]

Table 1: Summary of Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C7HsBrN2 [21[3114]
Molecular Weight 197.035 g/mol [3114]
Appearance Solid [31[4]
Purity Typically 296% [3114]
_ _ Data not available in cited
Melting Point )
literature
- ] Data not available in cited
Boiling Point .
literature
N Data not available in cited
Solubility

literature

Experimental Protocols

While specific experimental values for the melting point, boiling point, and solubility of 6-
Bromopyrazolo[1,5-a]pyridine are not readily found in the reviewed literature, standard
methodologies for determining these properties for solid organic compounds are well-
established.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology:

o Sample Preparation: A small, finely powdered sample of 6-Bromopyrazolo[1,5-a]pyridine is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. This can be a digital device or a
traditional oil bath apparatus (e.g., Thiele tube).
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes liquid (completion of melting) are
recorded. This range is reported as the melting point. A narrow melting range is indicative of
a pure compound.

Determination of Boiling Point (for solids that sublime or
can be distilled)

As 6-Bromopyrazolo[1,5-a]pyridine is a solid at room temperature, its boiling point would be

determined under reduced pressure to prevent decomposition at high temperatures.

Methodology (Micro-boiling point determination):

Sample Preparation: A small amount of the solid is placed in a small test tube or a
specialized micro boiling point apparatus.

Apparatus: A heating block or oil bath is used to heat the sample. A thermometer is
positioned with its bulb near the sample. The setup is connected to a vacuum source.

Heating: The sample is heated under a specific, recorded pressure.

Observation: The temperature at which a steady stream of bubbles emerges from a capillary
tube inverted in the sample, or the temperature at which the vapor and liquid phases are in
equilibrium, is recorded as the boiling point at that pressure.

Determination of Solubility

Solubility is typically determined in a range of common laboratory solvents to establish a

solubility profile.

Methodology (Qualitative):

Sample Preparation: A small, accurately weighed amount of 6-Bromopyrazolo[1,5-
a]pyridine (e.g., 1-5 mg) is placed in a small test tube.
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» Solvent Addition: A measured volume of a solvent (e.g., 0.1 mL of water, ethanol, methanol,
acetone, dichloromethane, dimethyl sulfoxide) is added.

o Observation: The mixture is agitated (e.g., by vortexing) at a controlled temperature (typically
room temperature). The dissolution of the solid is observed.

» Classification: The solubility is classified based on the amount of solvent required to dissolve
the sample (e.g., soluble, sparingly soluble, insoluble).

Logical and Experimental Workflows

The following diagrams illustrate the role of 6-Bromopyrazolo[1,5-a]pyridine in inhibitor
synthesis and a general workflow for its own synthesis.
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Caption: Role of 6-Bromopyrazolo[1,5-a]pyridine in PI3K Inhibitor Discovery.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 6-
Bromopyrazolo[1,5-a]pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571917#physical-properties-of-6-bromopyrazolo-1-5-
a-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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